Cas no 1807163-01-4 (2-Bromo-5-cyano-4-iodophenylacetic acid)

• Product Name: 2-Bromo-5-cyano-4-iodophenylacetic acid
• CAS No: 1807163-01-4
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4964589
• Update Time: 2025-10-29

2-Bromo-5-cyano-4-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-iodophenylacetic acid

• Inchi： 1S/C9H5BrINO2/c10-7-3-8(11)6(4-12)1-5(7)2-9(13)14/h1,3H,2H2,(H,13,14)
• InChI Key： MUPRAQUQBBMXIL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C#N)CC(=O)O)Br

Computed Properties

• Exact Mass: 364.85484 g/mol
• Monoisotopic Mass: 364.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1
• Molecular Weight: 365.95

Additional information on 2-Bromo-5-cyano-4-iodophenylacetic acid

Introduction to 2-Bromo-5-cyano-4-iodophenylacetic acid (CAS No. 1807163-01-4)

2-Bromo-5-cyano-4-iodophenylacetic acid (CAS No. 1807163-01-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, cyano, and iodo substituents on a phenyl ring with an acetic acid side chain, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules. The presence of multiple heteroatoms and functional groups provides a rich chemical environment for interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structure of 2-Bromo-5-cyano-4-iodophenylacetic acid is highly intriguing from a chemical perspective. The bromo and iodo groups introduce electrophilic centers, which can be readily modified through various coupling reactions, while the cyano group serves as a versatile handle for further functionalization. The acetic acid moiety at the terminal position adds another layer of reactivity, allowing for derivatization into esters, amides, or other pharmacologically relevant derivatives. This combination of functional groups makes the compound an excellent building block for designing molecules with tailored properties.

In recent years, there has been growing interest in halogenated aromatic compounds due to their diverse biological activities and potential applications in medicinal chemistry. Among these, 2-Bromo-5-cyano-4-iodophenylacetic acid stands out due to its unique substitution pattern, which may confer distinct pharmacological effects compared to its analogs. The interplay between the bromo, cyano, and iodo groups can influence both the electronic and steric properties of the molecule, thereby modulating its interactions with biological targets.

One of the most compelling aspects of 2-Bromo-5-cyano-4-iodophenylacetic acid is its potential as a precursor for the synthesis of kinase inhibitors, which are among the most widely studied drug classes today. Kinases play critical roles in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactivity of the halogen atoms and the acetic acid side chain, researchers can design molecules that specifically target kinase enzymes, potentially leading to the development of novel therapeutic agents.

Recent studies have highlighted the importance of arylacetic acids as pharmacophores in drug discovery. These compounds often exhibit excellent bioavailability and metabolic stability, making them attractive candidates for clinical development. The incorporation of halogen atoms into arylacetic acid scaffolds has been shown to enhance binding affinity and selectivity towards biological targets. For instance, 2-Bromo-5-cyano-4-iodophenylacetic acid could be used to develop inhibitors of proteases, which are enzymes involved in various physiological processes and are also implicated in diseases such as Alzheimer's and cancer.

The synthesis of 2-Bromo-5-cyano-4-iodophenylacetic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of a precursor phenol followed by cyanation and iodination at specific positions on the aromatic ring. The final step involves introducing the acetic acid side chain through hydrolysis or oxidation of an ester intermediate. This synthetic route underscores the compound's versatility as a chemical building block and demonstrates its feasibility for large-scale production.

From a computational chemistry perspective, 2-Bromo-5-cyano-4-iodophenylacetic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and selectivity. Additionally, computational methods have been used to predict potential drug-likeness properties of derivatives derived from this scaffold, providing valuable insights into their pharmacokinetic behavior.

The pharmaceutical industry has shown considerable interest in halogenated arylacetic acids due to their potential therapeutic applications. Several companies have patented derivatives of this class of compounds as leads for treating conditions such as inflammation, pain, and cancer. The unique structural features of 2-Bromo-5-cyano-4-iodophenylacetic acid, including its halogen-rich core and acetic acid side chain, make it an attractive candidate for further development by pharmaceutical firms looking to expand their pipelines.

In conclusion,2-Bromo-5-cyano-4-iodophenylacetic acid (CAS No. 1807163-01-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable scaffold for designing novel bioactive molecules. As research in this area continues to evolve,2-Bromo-5-cyano-4-iodophenylacetic acid is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.